Cas no 1228571-53-6 (2-(1R)-1-aminoethyl-4-chlorophenol)

• Product Name: 2-(1R)-1-aminoethyl-4-chlorophenol
• CAS No: 1228571-53-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD06762061
• CID: 821566
• PubChem ID: 78933019
• Update Time: 2025-11-05

2-(1R)-1-aminoethyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-aMinoethyl)-4-chlorophenol
• 2-[(1R)-1-Aminoethyl]-4-chlorophenol
• AMY14233
• EN300-1981267
• CS-0353989
• 1228571-53-6
• AKOS017360348
• BS-51359
• 2-(1R)-1-aminoethyl-4-chlorophenol
• MFCD06762061
• DB-223397
• Phenol, 2-[(1R)-1-aminoethyl]-4-chloro-

• MDL： MFCD06762061
• Inchi： 1S/C8H10ClNO/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3/t5-/m1/s1
• InChI Key： IHDFZQZUBQSKDM-RXMQYKEDSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](C)N)O

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-(1R)-1-aminoethyl-4-chlorophenol

2-(1R)-1-Aminoethyl-4-Chlorophenol: A Comprehensive Overview

The compound 2-(1R)-1-aminoethyl-4-chlorophenol, identified by the CAS number 1228571-53-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenol ring substituted with a chlorine atom at the para position and an aminoethyl group at the ortho position, with the amino group exhibiting an R configuration. This stereochemistry plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of 2-(1R)-1-aminoethyl-4-chlorophenol in various biochemical pathways. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both hydroxyl and amino groups makes this compound highly versatile, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions, oxidations, and condensations.

In terms of synthesis, 2-(1R)-1-aminoethyl-4-chlorophenol can be prepared through several routes, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized to ensure high yields and purity, making the compound readily available for further research. The stereochemistry of the amino group is critical, as it influences the molecule's interaction with biological targets, such as enzymes and receptors.

The pharmacological properties of 2-(1R)-1-aminoethyl-4-chlorophenol have been extensively studied. Preclinical studies suggest that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its potential as a lead compound for drug discovery.

In recent years, advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of 2-(1R)-1-aminoethyl-4-chlorophenol. Molecular docking studies have revealed that this compound can bind effectively to key protein targets, such as kinases and proteases, which are implicated in various pathological conditions. These findings underscore its potential as a therapeutic agent with high specificity and efficacy.

The application of 2-(1R)-1-aminoethyl-4-chlorophenol extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel materials for catalysis and sensing applications. Furthermore, its chiral nature makes it an attractive candidate for asymmetric synthesis, where it can serve as a chiral auxiliary or catalyst.

In conclusion, 2-(1R)-1-aminoethyl-4-chlorophenol, with its unique structure and diverse functional groups, represents a valuable molecule in contemporary chemical research. Its potential applications span across drug discovery, materials science, and biochemical studies. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.